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Compound of Interest

Compound Name: (S,R,S)-AHPC-Me

Cat. No.: B3028358

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
(S,R,S)-AHPC-Me, a potent VHL ligand used in the synthesis of Proteolysis Targeting
Chimeras (PROTACS). Adherence to these procedures is vital for ensuring laboratory safety,
preventing environmental contamination, and maintaining regulatory compliance.

Understanding the Compound: Safety and Handling

(S,R,S)-AHPC-Me and its common salt form, (S,R,S)-AHPC-Me hydrochloride, are potent
bioactive molecules. The Safety Data Sheet (SDS) for the hydrochloride form classifies it as
hazardous.[1] All forms of (S,R,S)-AHPC-Me should be handled with the assumption of high
potency.

Key Safety and Handling Data Summary

The following table summarizes critical safety information for (S,R,S)-AHPC-Me hydrochloride.
These precautions should be applied to all forms of the compound.
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Parameter

Information

Source

Chemical Name

(S,R,S)-AHPC-Me
hydrochloride

MedChemExpress SDS[1]

CAS Number

1948273-03-7

MedChemExpress SDS[1]

Hazards

- Acute toxicity, Oral (Category
4) - Skin corrosion/irritation
(Category 2) - Serious eye
damage/eye irritation
(Category 2A) - Specific target
organ toxicity, single exposure;
Respiratory tract irritation

(Category 3)

MedChemExpress SDS[1]

Precautionary Statements

- Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. - Wash hands thoroughly
after handling. - Do not eat,
drink or smoke when using this
product. - Use only outdoors or
in a well-ventilated area. -
Wear protective
gloves/protective clothing/eye

protection/face protection.

MedChemExpress SDS[1]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

[2]

Storage

Store in a sealed, labeled
container in a secure, well-
ventilated area.
Recommended storage at
-20°C or -80°C for long-term
stability.[3]

Core Principle: Segregate and Incinerate
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The primary and most effective method for the disposal of potent pharmaceutical compounds
like (S,R,S)-AHPC-Me is high-temperature incineration by a licensed hazardous waste
management service.[4] This method ensures the complete destruction of the active molecule.

[4]

Under no circumstances should this compound or its waste be disposed of down the drain or in
general trash.[2]

Step-by-Step Disposal Procedures

The following protocols provide a systematic approach to waste management for (S,R,S)-
AHPC-Me.

Proper segregation at the point of generation is the most critical step in safe disposal.[5][6] All
waste streams must be considered hazardous.

e Solid Waste:

o Description: Includes unused or expired solid (S,R,S)-AHPC-Me, contaminated personal
protective equipment (PPE) such as gloves and lab coats, weighing papers, pipette tips,
vials, and any other disposable materials that have come into contact with the compound.

[21[3]
o Procedure:

» Collect all solid waste in a dedicated, leak-proof, and clearly labeled hazardous waste
container.[3]

» The container should be made of a material compatible with the chemicals used (e.qg.,
polyethylene).

» Label the container with "Hazardous Waste: (S,R,S)-AHPC-Me" and include relevant
hazard pictograms.[7]

e Liquid Waste:

o Description: Includes unused stock solutions, residual solutions from experiments,
contaminated solvents, and cell culture media containing the compound.[2][3]
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o Procedure:

» Collect all liquid waste in a sealed, leak-proof, and shatter-resistant hazardous waste
container (plastic is preferred).[5][8]

= Do not mix with other incompatible waste streams.[2][7] Keep acidic and basic waste
streams separate.

» Label the container with "Hazardous Waste: (S,R,S)-AHPC-Me," list all solvent
components, and include hazard pictograms.[7]

e "Sharps" Waste:

o Description: Needles, syringes, or other sharp objects contaminated with (S,R,S)-AHPC-
Me.

o Procedure:

» Place all contaminated sharps directly into a designated, puncture-proof sharps
container for hazardous chemical waste.[3]

» Label the container clearly as hazardous waste.

All non-disposable equipment and work surfaces must be thoroughly decontaminated after
handling (S,R,S)-AHPC-Me.[3][9]

e Procedure:

o Prepare a decontamination solution. While a specific, validated deactivating agent for
(S,R,S)-AHPC-Me is not publicly available, a multi-step cleaning process is
recommended.[10][11]

o First, wipe surfaces with a solvent known to dissolve the compound (e.g., ethanol or
isopropanol) to physically remove it.

o Follow with a thorough cleaning using a laboratory detergent and water.
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o For robust decontamination, a final wipe with a solution of sodium hypochlorite (bleach),
followed by a neutralizing agent (like sodium thiosulfate) and a final water rinse can be
effective for many potent compounds.[11]

o All wipes and cleaning materials used in this process must be disposed of as solid
hazardous waste.

o Storage: Store all sealed and labeled hazardous waste containers in a designated and
secure satellite accumulation area within the laboratory.[5][6]

o Collection: Arrange for pickup and final disposal through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste contractor.[12] All waste
containing (S,R,S)-AHPC-Me must be disposed of through an approved waste disposal
plant, with high-temperature incineration being the preferred method.[2][4]

Experimental Protocols and Visualizations

Note on Chemical Inactivation: No specific, validated experimental protocols for the complete
chemical degradation or inactivation of (S,R,S)-AHPC-Me are publicly available. The chemical
stability of such complex molecules often requires specific and validated procedures.[10]
Therefore, all waste should be treated as active and hazardous until incinerated.

Mandatory Visualizations

The following diagrams illustrate the key workflows and mechanisms relevant to handling
(S,;R,S)-AHPC-Me.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9552333/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Plan_for_PROTAC_ER_Degrader_2.pdf
https://www.benchchem.com/product/b3028358?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/product/b3028358?utm_src=pdf-body
https://www.researchgate.net/publication/6809195_Studies_on_the_decontamination_of_surfaces_exposed_to_cytotoxic_drugs_in_chemotherapy_workstations
https://www.benchchem.com/product/b3028358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

Review SDS

\

Don Appropriate PPE

\ 4

Designate Ha
(e.g., Fume Hood)

ndling Area

Preparation
Y

Weighing & Solution Prep

\ 4

Conduct Experiment

Han

\

dling

Clean Work Surfaces

\ 4

Decontaminate Equipment

\ 4

Doff & Disp

ose of PPE

Decontamination

\

Segregate Waste
(Solid, Liquid, Sharps)

\ 4

Label Waste Containers

\

Store in

Accumulation Area

Satellite

\

Arrange EHS Pickup

Waste Disposal

Figure 1: Safe Handling and Disposal Workflow for Potent Compounds

Click to download full resolution via product page

Workflow for handling and disposal.
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Figure 2: General PROTAC Mechanism of Action
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General PROTAC mechanism of action.
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By implementing these procedures, laboratories can ensure the safe handling and compliant
disposal of (S,R,S)-AHPC-Me, protecting both personnel and the environment. Always consult
your institution's specific guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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